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Compound of Interest

Compound Name: XAP044

Cat. No.: B1684232

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of XAP044. Adherence to these procedures is critical to ensure personal safety
and maintain a secure laboratory environment. This document is intended to supplement, not
replace, a comprehensive, compound-specific Safety Data Sheet (SDS) and institutional safety
protocols.

Compound Information and Hazard Assessment

XAPO044 is a potent and selective antagonist of the metabotropic glutamate receptor 7 (mGlu7),
utilized in preclinical research for neurological disorders such as epilepsy and post-traumatic
stress disorders.[1] It is a solid, white to off-white powder.

While a specific, publicly available Safety Data Sheet (SDS) with detailed GHS classifications
for XAP044 is not readily available, a precautionary approach must be taken due to its potent
biological activity. Compounds of this nature should be handled as potentially hazardous
substances.

Key Chemical and Physical Properties:
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Property

Value

Chemical Name

7-Hydroxy-3-(4-iodophenoxy)-4H-1-benzopyran-

4-one
Molecular Formula Ci5H9lO4
Molecular Weight 380.13 g/mol
CAS Number 196928-50-4
- Soluble in DMSO (to 100 mM) and ethanol (to
Solubility
20 mM)[2]
Storage Store at -20°C

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to minimize exposure. The following table

summarizes the recommended PPE for handling XAP044.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

NIOSH-approved Respirator

An N95 or higher-rated
respirator is required when
handling the solid compound
to prevent inhalation of

airborne particles.

Hand Protection

Double Nitrile Gloves

Wear two pairs of nitrile
gloves. The outer pair must be
changed immediately upon
contamination or at regular

intervals.

Body Protection

Disposable Gown or Lab Coat

A disposable gown with tight-
fitting cuffs or a dedicated lab
coat worn over personal

clothing is required.

Eye Protection

Chemical Splash Goggles

Safety goggles that provide a
complete seal around the eyes
are mandatory. A face shield
worn over goggles offers

additional protection.

Foot Protection

Shoe Covers

Disposable shoe covers
should be worn in the
designated handling area and

removed before exiting.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is crucial for the safe handling of XAP044. The following workflow

outlines the key phases of handling, from preparation to post-experiment cleanup.
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Preparation

Designate Handling Area
(Fume Hood/Glove Box)

Gather All Necessary
Equipment and PPE

Prepare Labeled
Hazardous Waste Containers

Don Appropriate PPE

Handling

Weighing and Aliquoting
(in ventilated enclosure)

Solution Preparation
(add compound to solvent)

Conduct Experiment

Cleanup & Disposal

Decontaminate Surfaces
and Equipment

Doff PPE in

Designated Area

Dispose of Waste in
Labeled Containers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1684232#personal-protective-equipment-for-
handling-xap044]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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